![molecular formula C20H21NO3S B5560488 6-methoxy-N,3-dimethyl-N-[3-(methylthio)benzyl]-1-benzofuran-2-carboxamide](/img/structure/B5560488.png)
6-methoxy-N,3-dimethyl-N-[3-(methylthio)benzyl]-1-benzofuran-2-carboxamide
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Description
6-methoxy-N,3-dimethyl-N-[3-(methylthio)benzyl]-1-benzofuran-2-carboxamide is a chemical compound that belongs to the class of benzofuran derivatives. It has been extensively studied for its potential therapeutic applications in various fields of science.
Scientific Research Applications
Synthesis and Biological Applications
- Novel Heterocyclic Compounds : The synthesis of novel benzofuran derivatives has been explored for their potential anti-inflammatory and analgesic properties. For instance, compounds derived from visnagenone and khellinone have shown significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects, suggesting potential applications in pain management and anti-inflammatory therapies (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
- Antipsychotic Agents : Benzofuran derivatives have been evaluated for their antidopaminergic properties, with some compounds displaying potent antipsychotic activity. This research highlights the potential of benzofuran derivatives in developing new treatments for psychiatric disorders (T. Högberg, T. de Paulis, L. Johansson, Y. Kumar, H. Hall, S. Ogren, 1990).
- Hypoglycemic Agents : Studies on benzofuran and benzoic acid derivatives have led to the development of hypoglycemic agents like repaglinide, underscoring the role of structural modification in enhancing biological activity and providing insights into the design of new drugs for managing diabetes (W. Grell, R. Hurnaus, G. Griss, R. Sauter, E. Rupprecht, M. Mark, P. Luger, H. Nar, H. Wittneben, P. Müller, 1998).
Methodological Advances in Synthesis
- Efficient Synthesis Techniques : Research has focused on developing efficient synthetic pathways for benzofuran derivatives, which are integral to medicinal chemistry. Techniques such as one-pot synthesis and regioselective synthesis have been employed to enhance the yield and purity of these compounds, facilitating their application in drug development and organic chemistry (Misoo Kim, H. Lee, Ki-Jong Han, K. Kay, 2003).
properties
IUPAC Name |
6-methoxy-N,3-dimethyl-N-[(3-methylsulfanylphenyl)methyl]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO3S/c1-13-17-9-8-15(23-3)11-18(17)24-19(13)20(22)21(2)12-14-6-5-7-16(10-14)25-4/h5-11H,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNERKGOVOCKJOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=C1C=CC(=C2)OC)C(=O)N(C)CC3=CC(=CC=C3)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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